Cas no 1193-27-7 (4(1H)-Pyrimidinethione,2-amino-)

4(1H)-Pyrimidinethione,2-amino- structure
1193-27-7 structure
Product Name:4(1H)-Pyrimidinethione,2-amino-
CAS No:1193-27-7
MF:C4H5N3S
MW:127.167598485947
CID:192871
PubChem ID:4377786
Update Time:2025-04-19

4(1H)-Pyrimidinethione,2-amino- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyrimidinethione,2-amino-
    • 2-amino-1H-pyrimidine-6-thione
    • 4(1H)-Pyrimidinethione, 2-amino- (9CI)
    • 2-amino-3H-pyrimidine-4-thione
    • 2-Amino-4-mercapto-pyrimidin
    • 2-Amino-pyrimidin-thiol-(4)
    • AC1N903V
    • CTK8G6609
    • KB-185681
    • NSC43257
    • SureCN1356364
    • 2-Aminopyrimidine-4(1H)-thione
    • SCHEMBL1356363
    • DTXSID70402597
    • 4(1H)-Pyrimidinethione, 2-amino-
    • 1193-27-7
    • amino-6-mercaptopyrimidine
    • NSC-43257
    • AKOS006273321
    • Inchi: 1S/C4H5N3S/c5-4-6-2-1-3(8)7-4/h1-2H,(H3,5,6,7,8)
    • InChI Key: GFVZMGHCWGEFQF-UHFFFAOYSA-N
    • SMILES: S=C1C=CN=C(N)N1

Computed Properties

  • Exact Mass: 127.02055
  • Monoisotopic Mass: 127.02041835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: nothing
  • Topological Polar Surface Area: 82.5Ų

Experimental Properties

  • PSA: 50.41
  • LogP: 1.30260
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